Cas no 2612-28-4 (2-Propylpropane-1,3-diol)

2-Propylpropane-1,3-diol Properties

Names and Identifiers

• 2-Propylpropane-1,3-diol
• 2-n-Propylpropane-1,3-diol
• 2-n-Propyl-1,3-propanediol
• 2-n-Propylpropan-1,3-diol
• 2-Propyl-1,3-propanediol
• 2-Propyl-propan-1,3-diol
• 2-propyl-propane-1,3-diol
• 1,3-Propanediol, 2-propyl-
• 1,1-Bis(hydroxymethyl)butane
• 2-propylpropan-1,3-diol
• 2-propyl-propane-l,3-diol
• 2-n-Propylpropane- 1,3-diol
• 2-n-propyl-propane-1,3-diol
• Jsp005136
• FZHZPYGRGQZBCV-UHFFFAOYSA-N
• SBB059211
• 2240AB
• AB0086308
• ST51044314
• AKOS015917977
• CS-W011220
• 2612-28-4
• SY109352
• AB7729
• 1,3-Propanediol,2-propyl-
• MFCD00799394
• AMY36979
• A877364
• AS-10139
• 2-n-Propylpropane-1 pound not3-diol
• DTXSID30427342
• CAA61228
• FT-0736160
• SCHEMBL222921
• DA-07584
• +Expand

• MDL： MFCD00799394
• InChIKey： FZHZPYGRGQZBCV-UHFFFAOYSA-N
• Inchi： 1S/C6H14O2/c1-2-3-6(4-7)5-8/h6-8H,2-5H2,1H3
• SMILES： O([H])C([H])([H])C([H])(C([H])([H])O[H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 118.09900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 118.09938
• Heavy Atom Count: 8
• Complexity: 41.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: 0.38730
• PSA: 40.46000
• Refractive Index: 1.4480
• Boiling Point: 221.7°C (rough estimate)
• Melting Point: 26.38°C (estimate)
• Flash Point: 107.3°C
• Color/Form: Not available
• Solubility: Not available
• Density: 0.9843 (rough estimate)

2-Propylpropane-1,3-diol Security Information

• Safety Instruction： S23; S36/37/39
• Risk Phrases：R20/21; R65
• Risk Phrases： 20/21-65

2-Propylpropane-1,3-diol Customs Data

• HS CODE：2905399090
• Customs Data：

  China Customs Code:

  2905399090

  Overview:

  2905399090 Other diols.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2905399090 other diols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether